Cas no 1483551-66-1 ((4-fluoro-3-(thiophen-3-yl)phenyl)methanamine)

• Product Name: (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine
• CAS No: 1483551-66-1
• MF: C₁₁H₁₀FNS
• MW: 207.267204761505
• CID: 5577825
• Update Time: 2025-10-24

(4-fluoro-3-(thiophen-3-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-3-(3-thienyl)-
• (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine

• Inchi： 1S/C11H10FNS/c12-11-2-1-8(6-13)5-10(11)9-3-4-14-7-9/h1-5,7H,6,13H2
• InChI Key： IERWRHHDYMGZRC-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C(C2C=CSC=2)=C1

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 286.9±30.0 °C(Predicted)
• pka: 8.97±0.10(Predicted)

Additional information on (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine

Chemical Profile of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine (CAS No. 1483551-66-1)

(4-fluoro-3-(thiophen-3-yl)phenyl)methanamine, identified by its CAS number 1483551-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both fluoro and thiophene moieties, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine consists of a benzene ring substituted with a fluoro group at the 4-position and a thiophene ring linked at the 3-position through a methanamine bridge. This configuration imparts a combination of electronic and steric effects that make the compound an intriguing candidate for further exploration in drug discovery. The presence of the fluoro group, known for its ability to modulate metabolic stability and binding affinity, alongside the thiophene ring, which is frequently found in bioactive molecules, suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both fluoro and thiophene functionalities. These types of molecules have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The structural features of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine position it as a valuable scaffold for medicinal chemists seeking to design compounds with enhanced biological activity and improved pharmacokinetic profiles.

One of the key aspects that make (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine particularly interesting is its potential to interact with biological targets in novel ways. The fluoro group can influence the electronic properties of the molecule, affecting its binding interactions with proteins and enzymes. Additionally, the thiophene ring contributes to hydrophobicity and can participate in π-stacking interactions, which are important for drug-receptor binding. These characteristics make it a promising candidate for further investigation in the context of structure-based drug design.

Recent studies have begun to explore the synthetic pathways for constructing derivatives of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine. Researchers have reported efficient methods for introducing modifications at various positions of the molecule while maintaining its core structural integrity. These synthetic approaches have enabled the generation of libraries of related compounds, which can be screened for biological activity using high-throughput screening techniques. This combinatorial chemistry approach has been instrumental in identifying lead compounds with potential therapeutic value.

The biological evaluation of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine has revealed several interesting properties. Preliminary studies suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Furthermore, its interaction with cellular components has been investigated using spectroscopic methods, providing insights into its mechanism of action. These findings underscore the importance of further research to fully elucidate the biological roles of this compound.

The pharmacokinetic properties of (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine are also under investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic use. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its metabolic pathways. These studies have provided valuable information about the stability and degradation products of the molecule, which can inform future drug development efforts.

In conclusion, (4-fluoro-3-(thiophen-3-yl)phenyl)methanamine (CAS No. 1483551-66-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary biological activity observed in vitro, make it an attractive candidate for further exploration. As research continues to uncover new synthetic methods and biological functions, this molecule is likely to play an important role in the development of novel therapeutic agents.